Cas no 845463-94-7 (2-Naphthalenamine,3-ethyl-5,6,7,8-tetrahydro-)

• Product Name: 2-Naphthalenamine,3-ethyl-5,6,7,8-tetrahydro-
• CAS No: 845463-94-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 716339
• Update Time: 2022-09-23

2-Naphthalenamine,3-ethyl-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine,3-ethyl-5,6,7,8-tetrahydro-
• 2-Naphthylamine,3-ethyl-5,6,7,8-tetrahydro-(5CI)
• 3-ethyl-5,6,7,8-tetrahydro-[2]naphthylamine

• Inchi： 1S/C12H17N/c1-2-9-7-10-5-3-4-6-11(10)8-12(9)13/h7-8H,2-6,13H2,1H3
• InChI Key： WROUPSMYBDCHCQ-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC(CC)=C1N

Computed Properties

• Exact Mass: 175.136
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2